Cas no 956631-39-3 (2-4-(2-chloroacetyl)piperazin-1-yl-2-(1-phenyl-1H-pyrazol-4-yl)acetonitrile)

• Product Name: 2-4-(2-chloroacetyl)piperazin-1-yl-2-(1-phenyl-1H-pyrazol-4-yl)acetonitrile
• CAS No: 956631-39-3
• MF: C₁₇H₁₈ClN₅O
• MW: 343.810721874237
• MDL: MFCD08691192
• CID: 3109358
• PubChem ID: 16227470
• Update Time: 2025-05-22

2-4-(2-chloroacetyl)piperazin-1-yl-2-(1-phenyl-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• [4-(chloroacetyl)piperazin-1-yl](1-phenyl-1H-pyrazol-4-yl)acetonitrile
• 2-4-(2-chloroacetyl)piperazin-1-yl-2-(1-phenyl-1H-pyrazol-4-yl)acetonitrile
• 2-[4-(2-chloroacetyl)piperazin-1-yl]-2-(1-phenyl-1H-pyrazol-4-yl)acetonitrile
• 2-[4-(2-CHLOROACETYL)PIPERAZIN-1-YL]-2-(1-PHENYLPYRAZOL-4-YL)ACETONITRILE
• EN300-26038
• GNB63139
• Z220442154
• 956631-39-3
• AKOS030648049
• CS-0305044
• 2-(4-(2-Chloroacetyl)piperazin-1-yl)-2-(1-phenyl-1h-pyrazol-4-yl)acetonitrile

• MDL： MFCD08691192
• Inchi： 1S/C17H18ClN5O/c18-10-17(24)22-8-6-21(7-9-22)16(11-19)14-12-20-23(13-14)15-4-2-1-3-5-15/h1-5,12-13,16H,6-10H2
• InChI Key： IHAYLIUSBQWJTF-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(C(C#N)C2C=NN(C3C=CC=CC=3)C=2)CC1)=O

Computed Properties

• Exact Mass: 343.1199879Da
• Monoisotopic Mass: 343.1199879Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2Ų

Additional information on 2-4-(2-chloroacetyl)piperazin-1-yl-2-(1-phenyl-1H-pyrazol-4-yl)acetonitrile

2-4-(2-Chloroacetyl)piperazin-1-yl-2-(1-phenyl-1H-pyrazol-4-yl)acetonitrile: A Comprehensive Overview

2-4-(2-Chloroacetyl)piperazin-1-yl-2-(1-phenyl-1H-pyrazol-4-yl)acetonitrile, also known by its CAS number 956631-39-3, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of a piperazine ring, a pyrazole moiety, and an acetonitrile group, all of which contribute to its versatile chemical behavior.

The piperazine ring, a six-membered saturated ring containing two nitrogen atoms, is a common structural motif in many bioactive compounds. In this compound, the piperazine ring is substituted with a 2-chloroacetyl group at the 4-position and an acetonitrile group at the 2-position. This substitution pattern enhances the compound's ability to interact with biological targets, making it a valuable candidate for drug discovery. The pyrazole moiety, on the other hand, adds aromaticity and potential hydrogen bonding capabilities, further enriching the compound's chemical diversity.

Recent studies have highlighted the importance of acetonitrile groups in modulating the physicochemical properties of organic compounds. The presence of an acetonitrile group in this molecule not only increases its lipophilicity but also enhances its stability under physiological conditions. This makes it an attractive candidate for drug delivery systems that require prolonged release and sustained activity.

The synthesis of 2-chloroacetyl derivatives has been extensively explored in organic chemistry. Researchers have developed efficient methodologies to construct such compounds, often employing nucleophilic substitution reactions or coupling techniques. These methods have enabled the scalable production of this compound, facilitating its application in various research settings.

In terms of pharmacological activity, this compound has shown potential as a modulator of several key biological pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and anti-proliferative effects, making it a promising lead compound for the development of novel therapeutic agents. Furthermore, its ability to target specific receptors or enzymes could pave the way for innovative treatments in oncology and inflammation-related diseases.

The integration of piperazine and pyrazole moieties into a single molecule represents a strategic approach to enhance bioactivity while maintaining structural integrity. Such hybrid molecules are increasingly being explored in drug design due to their ability to simultaneously engage multiple pharmacophores, thereby improving efficacy and reducing off-target effects.

From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular structure and purity, ensuring its reliability for subsequent biological evaluations.

In conclusion, CAS No. 956631-39-3, or 2-(4-(2-chloroacetyl)piperazin-1-yl)-2-(1H-pyrazol-4-yl)acetonitrile, stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structure, coupled with emerging research findings, positions it as a compelling candidate for future drug development efforts. As research continues to unravel its full potential, this compound is poised to make significant contributions to the advancement of therapeutic interventions.